Cas no 61612-85-9 (Phosphonic acid, mono(4-hydroxyphenyl) ester)

• Product Name: Phosphonic acid, mono(4-hydroxyphenyl) ester
• CAS No: 61612-85-9
• MF: C₆H₅O₄P
• MW: 172.075262784958
• CID: 472828
• PubChem ID: 135773347
• Update Time: 2025-04-19

Phosphonic acid, mono(4-hydroxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, mono(4-hydroxyphenyl) ester
• 4-[hydroxy(oxo)phosphaniumyl]oxyphenolate
• 4-{[Hydroxy(oxo)phosphaniumyl]oxy}phenolate
• DTXSID50599631
• 61612-85-9

• Inchi： 1S/C6H5O4P/c7-5-1-3-6(4-2-5)10-11(8)9/h1-4,7H
• InChI Key： KAOARXSQKQUAIV-UHFFFAOYSA-N
• SMILES： [P+](=O)([O-])OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 173.00038
• Monoisotopic Mass: 171.99254563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.59
• LogP: 1.85890